Cas no 1218789-84-4 (3-(t-ButyldiMethylsilyloxy)-5-Methylphenylboronic acid, pinacol ester)

• Product Name: 3-(t-ButyldiMethylsilyloxy)-5-Methylphenylboronic acid, pinacol ester
• CAS No: 1218789-84-4
• MF: C₁₉H₃₃BO₃Si
• MW: 348.360027074814
• CID: 841610
• PubChem ID: 46739702
• Update Time: 2025-04-19

3-(t-ButyldiMethylsilyloxy)-5-Methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(t-ButyldiMethylsilyloxy)-5-Methylphenylboronic acid, pinacol ester
• tert-butyl-dimethyl-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]silane
• tert-Butyldimethyl(3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)silane
• tert-butyldimethyl[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]silane
• DB-365684
• 3-(t-Butyldimethylsilyloxy)-5-methylphenylboronic acid pinacol ester
• 2-[3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-5-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-(tert-butyldimethylsilyloxy)-5-methylphenylboronic acid pinacol ester
• CS-0176375
• 1218789-84-4
• DTXSID101113566

• Inchi： 1S/C19H33BO3Si/c1-14-11-15(20-22-18(5,6)19(7,8)23-20)13-16(12-14)21-24(9,10)17(2,3)4/h11-13H,1-10H3
• InChI Key： UEEPPRPYENTHLY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Exact Mass: 348.22900
• Monoisotopic Mass: 348.2292016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 4.67820